Cas no 2862-16-0 (4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI))

• Product Name: 4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
• CAS No: 2862-16-0
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 262478
• PubChem ID: 135407853
• Update Time: 2025-04-19

4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
• 7-DEAZAINOSINE
• Antibiotic XK-101-2
• XK 1012
• Antibiotic B-15645
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
• AKOS040749996
• UNII-8IDC4784LN
• 7H-Pyrrolo[2,3-d]pyrimidin-4-one,7-.beta.-D-ribofuranosyl-
• CB92500000
• NSC-99439
• (2R,3R,4S,5R)-2-(4-Hydroxy-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 8IDC4784LN
• CHEMBL1688967
• NSC 99439
• B-15645
• Q27270585
• 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7-beta-D-ribofuranosyl-
• NIOSH/CB9250000
• 7-(.BETA.-D-RIBOFURANOSYL)PYRROLO(2,3-D)PYRIMIDIN-4-ONE
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 1,7-dihydro-7-.beta.-D-ribofuranosyl-
• 7-[(2R, 3R, 4S, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2, 3-d]pyrimidin-4-one
• 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7beta-D-ribofuranosyl-
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
• 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 1,7-dihydro-7-beta-D-ribofuranosyl-
• 7-Deazainosine (VAN)
• 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 1,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
• NSC99439
• 2862-16-0
• 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 3,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
• 7-.BETA.-D-RIBOFURANOSYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-OL
• BRN 0623709
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
• 7-desazainosin
• Deaminohydroxytubercindin
• Immunicillin H
• ANTIBIOTIC XK 101-2
• 7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

• Inchi： 1S/C11H13N3O5/c15-3-6-7(16)8(17)11(19-6)14-2-1-5-9(14)12-4-13-10(5)18/h1-2,4,6-8,11,15-17H,3H2,(H,12,13,18)/t6-,7-,8-,11-/m1/s1
• InChI Key： DPRSKJHWKNHBOW-KCGFPETGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC2C(NC=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 267.08600
• Monoisotopic Mass: 267.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.3329 (rough estimate)
• Melting Point: 242.5°C
• Boiling Point: 410.42°C (rough estimate)
• Refractive Index: 1.4930 (estimate)
• PSA: 120.60000
• LogP: -1.66390

4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides